3-Hexen-2-one
Overview
Description
3-Hexen-2-one is an enone that is hex-3-ene in which the methylene hydrogen atoms at position 2 have been replaced by an oxo group . It has a role as a plant metabolite . It is also known as 1-Butenyl methyl ketone .
Molecular Structure Analysis
The molecular formula of 3-Hexen-2-one is C6H10O . Its average mass is 98.143 Da and its monoisotopic mass is 98.073166 Da .Physical And Chemical Properties Analysis
3-Hexen-2-one has a molecular weight of 98.1430 . It has a boiling point of 140.00 to 141.00 °C at 760.00 mm Hg . Its vapor pressure is 6.260000 mmHg at 25.00 °C . The flash point is 36.50 °C . It is soluble in alcohol and water (8974 mg/L at 25 °C), but insoluble in water .Scientific Research Applications
Catalysis and Chemical Reactions
- Catalyst Composition and Reaction Conditions : Research by Alshammari et al. (2013) studied the oxidation of multi-functional group molecules like 2-hexen-1-ol and 1-hexen-3-ol using supported gold, palladium, and gold–palladium catalysts. It found that controlling selectivity in molecules with multiple function groups by manipulating the catalyst composition and reaction conditions can promote or hinder various reaction pathways.
Polymerization Processes
- Polymerization Catalysts : Research conducted by Saito et al. (2000) explored the polymerization of 1-hexene using bis[N‐(3‐tert‐butylsalicylidene)phenylaminato]titanium(IV) dichloride as a catalyst. This catalyst system produced poly(1-hexene) having a high molecular weight, indicating its potential in synthesizing high-weight polymers.
Atmospheric Chemistry
- Atmospheric Reactions : Wang et al. (2010) investigated the kinetics of gas-phase reactions of 5-hexen-2-one with OH and NO3 radicals and O3. The study provides insights into the atmospheric lifetimes of compounds like 5-hexen-2-one and their interactions with atmospheric radicals (Wang, Ge, & Wang, 2010).
Flavor and Fragrance Industry
- Synthesis of Flavor Compounds : Xiaoshuan et al. (2013) focused on the synthesis of cis-3-hexen-1-yl acetate, a significant green note flavor compound used in the food and cosmetic industry. This research highlighted efficient synthesis methods and catalyst characterization for producing flavor compounds (Xiaoshuan et al., 2013).
Biochemistry and Medicine
- Metabolism and Reactivity Studies : A study by Zou, Harkey, & Henderson (2005) described the synthesis and reactivity of 6-phenyl-3-hexen-2-one, a metabolite of kava-kava. This research is significant for understanding the metabolic pathways and potential roles in hepatotoxicity.
Chemical Synthesis and Optimization
- Optimized Synthesis Processes : Chiang, Chang, & Shieh (2003) conducted studies on the optimized biosynthesis of cis-3-hexen-1-yl acetate, a flavor compound. The research utilized response surface methodology to evaluate synthesis parameters, indicating the importance of process optimization in chemical synthesis (Chiang, Chang, & Shieh, 2003).
Safety and Hazards
3-Hexen-2-one is flammable . Its vapors may travel to the source of ignition and flash back. Containers may explode when heated. Vapors may form explosive mixtures with air . It is recommended to use personal protective equipment, avoid breathing vapors, mist or gas, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and beware of vapors accumulating to form explosive concentrations .
properties
IUPAC Name |
(E)-hex-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-3-4-5-6(2)7/h4-5H,3H2,1-2H3/b5-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPCWMYHBLXLJJQ-SNAWJCMRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801015852 |
Source
|
| Record name | 3-Hexen-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801015852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hexen-2-one | |
CAS RN |
763-93-9, 4376-23-2 |
Source
|
| Record name | 3-Hexen-2-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000763939 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-hexen-2-one(E) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004376232 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hexen-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801015852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hex-3-en-2-one | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5A3B3N6UGZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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